Cas no 108885-68-3 (Taccalonolide A)

• Product Name: Taccalonolide A
• CAS No: 108885-68-3
• MF: C₃₆H₄₆O₁₄
• MW: 702.7421
• CID: 195656
• PubChem ID: 441685
• Update Time: 2025-11-02

Taccalonolide A Chemical and Physical Properties

Names and Identifiers

• Taccalonolide A
• 16,24-Cycloergost-22-en-26-oicacid, 1,11,12,15-tetrakis(acetyloxy)-2,3-epoxy-7,23,25-trihydroxy-6-oxo-, g-lactone, (1a,2a,3a,5a,7b,11a,12a,15a,16b,24b,25S)-
• 16,24-Cycloergost-22-en-26-oicacid, 1,11,12,15-tetrakis(acetyloxy)-2,3-epoxy-7,23,25-trihydrox...
• ETaccalonolide A
• (1alpha,2alpha,3alpha,5alpha,7beta,11alpha,12alpha,15alpha,16beta,24beta,25S)-1,11,12,15-Tetrakis(acetyloxy)-2,3-epoxy-7,23,25-trihydroxy-6-oxo-16,24-cycloergost-22-en-26-oic acid gamma-lactone
• C08635
• PTTJLTMUKRRHAT-VJAKQJMOSA-N
• Q27108373
• AKOS037515195
• A904550
• AC1L9BGV
• CHEMBL1821838
• DTXSID80910895
• HY-N2416
• MS-31170
• 5,7-Dihydroxy-1,5,5a,11a,13a-pentamethyl-4,8-dioxo-4,5,5a,5b,6,6a,6b,7,8,8a,9,9a,10a,11,11a,11b,12,13,13a,13b-icosahydro-1H-oxireno[6',7']naphtho[1',2':7,8]fluoreno[2,1-b]furan-6,11,12,13-tetrayl tetraacetate
• [(1S,2S,3R,5S,7S,9S,10R,11R,12S,13S,14R,15R,16S,17S,22S,23S,24R,25R)-10,14,25-triacetyloxy-3,22-dihydroxy-11,15,17,22,23-pentamethyl-4,21-dioxo-8,20-dioxaheptacyclo[13.10.0.02,12.05,11.07,9.016,24.019,23]pentacos-18-en-13-yl] acetate
• CHEBI:9388
• CS-0022618
• 108885-68-3
• ((1S,2S,3R,5S,7S,9S,10R,11R,12S,13S,14R,15R,16S,17S,22S,23S,24R,25R)-10,14,25-triacetyloxy-3,22-dihydroxy-11,15,17,22,23-pentamethyl-4,21-dioxo-8,20-dioxaheptacyclo(13.10.0.02,12.05,11.07,9.016,24.019,23)pentacos-18-en-13-yl) acetate
• DA-78159
• (1S,2S,3R,5S,7S,9S,10R,11S,12S,13S,14R,15R,16S,17R,22S,23S,24R,25S)-13,14,25-Tris(acetyloxy)-3,22-dihydroxy-11,15,17,22,23-pentamethyl-4,21-dioxo-8,20-dioxaheptacyclo[13.10.0.0,.0,.0,.0,.0,]pentacos-18-en-10-yl acetic acid
• (1S,2S,3R,5S,7S,9S,10R,11S,12S,13S,14R,15R,16S,17R,22S,23S,24R,25S)-13,14,25-Tris(acetyloxy)-3,22-dihydroxy-11,15,17,22,23-pentamethyl-4,21-dioxo-8,20-dioxaheptacyclo(13.10.0.0,.0,.0,.0,.0,)pentacos-18-en-10-yl acetic acid
• (2R,3R,5S)-2-(1-hydroxy-1-methyl-ethyl)-5-[(3R,5R,9R,10R,13S,14S,17S)-3-hydroxy-4,4,10,13,14-pentamethyl-2,3,5,6,9,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-17-yl]tetrahydropyran-3-ol
• (2R,3R,5S)-2-(1-hydroxy-1-methyl-ethyl)-5-((3R,5R,9R,10R,13S,14S,17S)-3-hydroxy-4,4,10,13,14-pentamethyl-2,3,5,6,9,11,12,15,16,17-decahydro-1H-cyclopenta(a)phenanthren-17-yl)tetrahydropyran-3-ol

• Inchi： 1S/C36H46O14/c1-12-10-19-35(8,36(9,44)32(43)50-19)24-21(12)34(7)22(28(24)45-13(2)37)20-23(29(46-14(3)38)31(34)48-16(5)40)33(6)17(25(41)26(20)42)11-18-27(49-18)30(33)47-15(4)39/h10,12,17-18,20-24,26-31,42,44H,11H2,1-9H3/t12-,17-,18+,20+,21+,22-,23-,24+,26-,27+,28-,29+,30+,31+,33+,34-,35+,36-/m1/s1
• InChI Key： PTTJLTMUKRRHAT-VJAKQJMOSA-N
• SMILES： O1[C@@]2([H])C([H])([H])[C@]3([H])C([C@@]([H])([C@]4([H])[C@]([H])([C@@]([H])([C@@]([H])([C@]5(C([H])([H])[H])[C@@]6([H])[C@]([H])(C([H])([H])[H])C([H])=C7[C@](C([H])([H])[H])([C@@](C([H])([H])[H])(C(=O)O7)O[H])[C@]6([H])[C@@]([H])([C@]54[H])OC(C([H])([H])[H])=O)OC(C([H])([H])[H])=O)OC(C([H])([H])[H])=O)[C@@]3(C([H])([H])[H])[C@]([H])([C@@]12[H])OC(C([H])([H])[H])=O)O[H])=O

Computed Properties

• Exact Mass: 702.28900
• Monoisotopic Mass: 702.28875614 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 50
• Rotatable Bond Count: 8
• Complexity: 1620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 18
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 202
• Molecular Weight: 702.7

Experimental Properties

• Color/Form: Powder
• Density: 1.41±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 776.8°Cat760mmHg
• Flash Point: 237.8°C
• Refractive Index: 1.589
• Solubility: Insuluble (1.3E-3 g/L) (25 ºC),
• PSA: 201.56000
• LogP: 1.41260

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Withanolides and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Withanolides and derivatives

Additional information on Taccalonolide A

Exploring the Potential of Taccalonolide A (CAS No. 108885-68-3): A Unique Microtubule-Stabilizing Agent

Taccalonolide A, with the CAS number 108885-68-3, is a naturally occurring compound that has garnered significant attention in the field of medicinal chemistry and oncology. This compound belongs to the class of microtubule-stabilizing agents, which are known for their ability to inhibit cell division and induce apoptosis in cancer cells. Unlike other well-known microtubule stabilizers such as paclitaxel, Taccalonolide A exhibits a unique mechanism of action, making it a promising candidate for further research and development.

The discovery of Taccalonolide A stems from the study of traditional medicinal plants, particularly those used in indigenous healing practices. Researchers have identified this compound as a potent anti-cancer agent, with studies showing its efficacy against various cancer cell lines, including those resistant to conventional chemotherapy. The growing interest in natural product-derived therapeutics has further propelled the exploration of Taccalonolide A and its analogs.

One of the most intriguing aspects of Taccalonolide A is its ability to circumvent common resistance mechanisms observed in cancer cells. Many tumors develop resistance to drugs like paclitaxel by overexpressing efflux pumps or altering microtubule dynamics. However, Taccalonolide A has demonstrated activity against such resistant cell lines, offering hope for patients with refractory cancers. This property aligns with the current focus on drug resistance and the search for novel compounds that can overcome this challenge.

In addition to its anti-cancer properties, Taccalonolide A has also been investigated for its potential role in neurodegenerative diseases. Microtubule stabilization is a key therapeutic strategy in conditions like Alzheimer's disease, where microtubule dysfunction contributes to neuronal degeneration. While research in this area is still in its early stages, the dual potential of Taccalonolide A in oncology and neurology makes it a compound of significant interest.

The synthesis and production of Taccalonolide A present unique challenges due to its complex molecular structure. Researchers are actively working on developing efficient synthetic routes to ensure a sustainable supply for further studies. The demand for high-purity Taccalonolide A has increased as more laboratories seek to explore its biological activities and therapeutic potential.

From a market perspective, the interest in Taccalonolide A reflects the broader trend toward targeted cancer therapies and natural product-based drug discovery. Pharmaceutical companies and research institutions are investing in the development of analogs and derivatives to enhance the compound's efficacy and reduce potential side effects. The global push for personalized medicine has further highlighted the need for innovative compounds like Taccalonolide A.

For researchers and clinicians, understanding the pharmacokinetics and pharmacodynamics of Taccalonolide A is crucial. Preliminary studies suggest that the compound has a favorable safety profile, but further preclinical and clinical trials are needed to fully assess its therapeutic window. The integration of AI-driven drug discovery tools has accelerated the identification of optimal dosing regimens and potential combination therapies.

In conclusion, Taccalonolide A (CAS No. 108885-68-3) represents a fascinating area of research with implications for both oncology and neurology. Its unique mechanism of action, coupled with its natural origin, positions it as a valuable compound in the quest for new and effective treatments. As scientific advancements continue, the potential applications of Taccalonolide A are likely to expand, offering new hope for patients worldwide.